1-[(2,5-Dimethoxy-4-methylphenyl)sulfonyl]-2-(naphthylmethyl)-2-imidazoline

• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 1-(2,5-dimethoxy-4-methylphenyl)sulfonyl-2-(naphthalen-1-ylmethyl)-4,5-dihydroimidazole
• InChI: InChI=1S/C23H24N2O4S/c1-16-13-21(29-3)22(15-20(16)28-2)30(26,27)25-12-11-24-23(25)14-18-9-6-8-17-7-4-5-10-19(17)18/h4-10,13,15H,11-12,14H2,1-3H3
• InChI Key: CEPIXKJJOJXRLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)N2CCN=C2CC3=CC=CC4=CC=CC=C43)OC

Description

1-[(2,5-Dimethoxy-4-methylphenyl)sulfonyl]-2-(naphthylmethyl)-2-imidazoline: is a chemical compound with the molecular formula C₁₆H₁₈N₂O₅S. It features a sulfonyl group, two methoxy groups, and an imidazoline ring.

• The compound’s structure combines an imidazoline core with a naphthylmethyl group and a sulfonyl moiety. This unique arrangement contributes to its diverse properties and potential applications.

Preparation Methods

Synthetic Routes: Unfortunately, specific synthetic routes for this compound are not widely documented. researchers may explore variations of imidazoline synthesis and sulfonylation reactions.

Industrial Production: Industrial-scale production methods remain undisclosed due to limited availability and commercial secrecy.

Chemical Reactions Analysis

Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

Major Products: These reactions could yield derivatives with altered pharmacological or chemical properties.

Scientific Research Applications

Chemistry: Researchers may explore its reactivity, stability, and potential as a building block for novel compounds.

Biology and Medicine: Investigate its biological activity, receptor interactions, and potential therapeutic applications.

Industry: Assess its use in materials science, catalysis, or specialty chemicals.

Mechanism of Action

Targets: The compound likely interacts with specific receptors or enzymes due to its structural features.

Pathways: Further studies are needed to elucidate its precise mechanism of action.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: Highlight the distinct features of our compound compared to these analogs.

Remember that while this compound shows promise, further research is essential to unlock its full potential